1-Benzhydryl-4-methylpiperazin-4-ium;chloride

• IUPAC Name: 1-benzhydryl-4-methylpiperazin-4-ium;chloride
• InChI: InChI=1S/C18H22N2.ClH/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18H,12-15H2,1H3;1H
• InChI Key: UKPBEPCQTDRZSE-UHFFFAOYSA-N
• Canonical SMILES: C[NH+]1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]
• Molecular Formula: C18H23ClN2
• Molecular Weight: 302.8 g/mol
• CAS No.: 303-25-3

Description

The compound with the identifier “1-Benzhydryl-4-methylpiperazin-4-ium;chloride” is a chemical substance listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 1-Benzhydryl-4-methylpiperazin-4-ium;chloride involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out through C-H alkylation using a manganese catalyst and magnesium metal . This method ensures the efficient production of the compound with high yield.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using advanced techniques such as microwave-assisted acid digestion. This method is particularly useful for preparing samples for analysis by atomic absorption spectroscopy (AAS), inductively coupled plasma optical emission spectroscopy (ICP-OES), and inductively coupled plasma mass spectrometry (ICP-MS) .

Chemical Reactions Analysis

Types of Reactions: 1-Benzhydryl-4-methylpiperazin-4-ium;chloride undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by factors such as the chemical nature of the reactants, temperature, concentration, and the presence of catalysts .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and halogenated compounds. The reaction conditions often involve controlled temperatures and specific catalysts to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield various substituted compounds.

Scientific Research Applications

1-Benzhydryl-4-methylpiperazin-4-ium;chloride has a wide range of scientific research applications. In chemistry, it is used as a reagent for synthesizing other compounds. In biology, it may be utilized in studies involving cellular processes and molecular interactions. In medicine, this compound has potential therapeutic applications, particularly in the development of new drugs. Additionally, it is used in industrial processes for the production of various chemical products .

Mechanism of Action

The mechanism of action of 1-Benzhydryl-4-methylpiperazin-4-ium;chloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, thereby influencing biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 1-Benzhydryl-4-methylpiperazin-4-ium;chloride include other indole derivatives and halogenated hydrocarbons. These compounds share structural similarities and may exhibit comparable chemical properties and reactivity .

Uniqueness: What sets this compound apart from similar compounds is its unique combination of chemical properties and potential applications. Its ability to undergo specific reactions and its versatility in various scientific fields make it a valuable compound for research and industrial use.

Conclusion

This compound is a compound with significant scientific and industrial importance Its unique properties, diverse applications, and potential for further research make it a valuable subject of study in various fields